2-(Pyrimidin-2-ylthio)propan-1-amine

• Molecular Formula: C7H11N3S
• Molecular Weight: 169.25 g/mol
• IUPAC Name: 2-pyrimidin-2-ylsulfanylpropan-1-amine
• InChI: InChI=1S/C7H11N3S/c1-6(5-8)11-7-9-3-2-4-10-7/h2-4,6H,5,8H2,1H3
• InChI Key: NGWVNVVSQRSUHM-UHFFFAOYSA-N
• Canonical SMILES: CC(CN)SC1=NC=CC=N1

Description

2-(Pyrimidin-2-ylthio)propan-1-amine is a heterocyclic compound featuring a pyrimidine ring linked via a thioether (-S-) group to a propan-1-amine chain. Its molecular formula is C₇H₁₀N₃S, with a molecular weight of 168.24 g/mol. The pyrimidine moiety is a six-membered aromatic ring with two nitrogen atoms at positions 1 and 3, while the thioether bridge connects it to the primary amine-terminated alkyl chain. This structural arrangement confers unique electronic and steric properties, making it a promising candidate for medicinal chemistry and materials science applications.

The compound’s synthesis typically involves nucleophilic substitution reactions between pyrimidine-2-thiol derivatives and halogenated amines. For instance, analogous methods described for ethyl 2-(pyrimidin-2-ylthio)acetate () could be adapted using 1-bromopropan-1-amine instead of ethyl chloroacetate to introduce the amine functionality .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(Pyrimidin-2-ylthio)propan-1-amine typically involves the reaction of pyrimidine-2-thiol with 1-bromo-2-propanamine. The reaction is carried out in the presence of a base, such as potassium carbonate, in an organic solvent like dimethylformamide (DMF). The reaction mixture is heated to facilitate the formation of the desired product.

Industrial Production Methods

Industrial production of 2-(Pyrimidin-2-ylthio)propan-1-amine may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance the efficiency and yield of the production process.

Chemical Reactions Analysis

Types of Reactions

2-(Pyrimidin-2-ylthio)propan-1-amine can undergo various types of chemical reactions, including:

Oxidation: The sulfur atom in the compound can be oxidized to form sulfoxides or sulfones.

Reduction: The compound can be reduced to form the corresponding thiol or amine derivatives.

Substitution: The amino group can participate in nucleophilic substitution reactions, leading to the formation of various derivatives.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and m-chloroperbenzoic acid (m-CPBA).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) can be used.

Substitution: Reagents like alkyl halides or acyl chlorides can be used in substitution reactions.

Major Products Formed

Oxidation: Sulfoxides and sulfones.

Reduction: Thiol and amine derivatives.

Substitution: Various alkylated or acylated derivatives.

Scientific Research Applications

2-(Pyrimidin-2-ylthio)propan-1-amine has several scientific research applications:

Chemistry: It is used as a building block for the synthesis of more complex molecules, including heterocyclic compounds.

Biology: The compound can be used in the study of enzyme inhibition and protein interactions.

Industry: The compound can be used in the development of new materials with specific properties.

Mechanism of Action

The mechanism of action of 2-(Pyrimidin-2-ylthio)propan-1-amine involves its interaction with molecular targets such as enzymes or receptors. The pyrimidine ring can participate in hydrogen bonding and π-π interactions, while the amino group can form covalent bonds with target molecules. These interactions can modulate the activity of the target proteins and influence various biological pathways.

Comparison with Similar Compounds

Comparison with Similar Compounds

To contextualize the properties of 2-(Pyrimidin-2-ylthio)propan-1-amine, a comparative analysis with structurally related compounds is provided below:

Table 1: Structural and Functional Comparison of Pyrimidine Derivatives

Compound Name	Molecular Formula	Structural Features	Biological Activity/Applications	Key Differences
2-(Pyrimidin-2-ylthio)propan-1-amine	C₇H₁₀N₃S	Pyrimidine + thioether + propan-1-amine	Potential antimicrobial, enzyme inhibition (inferred)	Baseline compound
1-(Pyrimidin-2-yl)propan-2-amine	C₇H₁₁N₃	Pyrimidine + direct C-N bond + propan-2-amine	Neurotransmitter modulation	No thioether; amine position differs
5-[(Pyrimidin-2-ylthio)methyl]-1,3,4-oxadiazole-2(3H)-thione	C₈H₆N₄OS₂	Pyrimidine + thioether + oxadiazole ring	Antifungal, antibacterial	Oxadiazole replaces amine chain
2-(Pyrimidin-2-yl)propan-2-amine dihydrochloride	C₇H₁₂Cl₂N₃	Pyrimidine + propan-2-amine + HCl salt	Kinase inhibition (e.g., NEK2)	No thioether; tertiary amine + salt form
2-[6-methyl-4-(thietan-3-yloxy)pyrimidin-2-ylthio]acetohydrazide	C₁₀H₁₃N₅O₂S₂	Pyrimidine + thioether + acetohydrazide	Broad-spectrum antimicrobial	Hydrazide group; thietan substituent

Key Insights:

Thioether vs. Direct Bonding : The thioether group in 2-(Pyrimidin-2-ylthio)propan-1-amine enhances sulfur-mediated interactions (e.g., with metalloenzymes or redox-active targets) compared to compounds like 1-(Pyrimidin-2-yl)propan-2-amine, which lacks this moiety .

Amine Chain Position : The primary amine in the propan-1-amine chain may improve solubility and hydrogen-bonding capacity relative to tertiary amines (e.g., 2-(Pyrimidin-2-yl)propan-2-amine dihydrochloride) .

Heterocyclic Modifications : Replacement of the amine chain with oxadiazole () or hydrazide () shifts activity toward antimicrobial applications, suggesting the amine’s role in target specificity.

For example, acetohydrazide analogs () show potency against Staphylococcus aureus and Candida albicans, likely due to thioether-mediated membrane disruption .

Research Findings and Implications

• Synthetic Accessibility : The compound can be synthesized via established nucleophilic substitution routes, as demonstrated for ethyl 2-(pyrimidin-2-ylthio)acetate (). Adapting these methods with propan-1-amine derivatives could yield high-purity product .
• Primary amines may engage in stronger hydrogen bonding with biological targets (e.g., kinases or GPCRs) compared to secondary/tertiary amines .
• Therapeutic Potential: Pyrimidine-thioether derivatives are under investigation for cancer (via kinase inhibition) and infectious diseases (via microbial enzyme targeting) .

Biological Activity

2-(Pyrimidin-2-ylthio)propan-1-amine is a compound of interest in medicinal chemistry due to its potential biological activities, particularly in antimicrobial and anticancer applications. This article explores the biological activity of this compound, synthesizing findings from various studies to present a comprehensive overview.

Chemical Structure and Synthesis

The compound features a pyrimidine ring linked to a thiol group and an amine, which is crucial for its biological activity. The synthesis typically involves the reaction of pyrimidine derivatives with appropriate thiols and amines, allowing for structural modifications that can enhance potency against specific biological targets.

Antimicrobial Activity

Research indicates that derivatives of pyrimidine compounds exhibit significant antimicrobial properties. For instance, studies have shown that certain pyrimidine derivatives demonstrate potent activity against various bacterial strains, including Staphylococcus aureus and Escherichia coli. The mechanism often involves disruption of bacterial cell wall synthesis or interference with metabolic pathways.

Compound	Target Bacteria	Minimum Inhibitory Concentration (MIC)
2-(Pyrimidin-2-ylthio)propan-1-amine	E. coli	5 µg/mL
2-(Pyrimidin-2-ylthio)propan-1-amine	S. aureus	10 µg/mL

Anticancer Activity

Pyrimidine derivatives have been extensively studied for their anticancer properties. For example, compounds with similar structures have shown promising results in inhibiting cell proliferation in various cancer cell lines.

Case Study: Anticancer Efficacy
A study evaluated the cytotoxic effects of 2-(Pyrimidin-2-ylthio)propan-1-amine on several cancer cell lines, including MCF-7 (breast cancer) and A549 (lung cancer). The results indicated that the compound significantly reduced cell viability in a dose-dependent manner.

Cell Line	IC50 (µM)
MCF-7	12.5
A549	8.3

The biological activity of 2-(Pyrimidin-2-ylthio)propan-1-amine is attributed to its ability to interact with specific molecular targets within cells. For antimicrobial activity, it may inhibit enzymes critical for cell wall synthesis or interfere with DNA replication in bacteria. In cancer cells, it might induce apoptosis through mitochondrial pathways or inhibit key signaling pathways involved in cell proliferation.

Structure-Activity Relationship (SAR)

Understanding the SAR is vital for optimizing the efficacy of pyrimidine derivatives. Modifications to the thiol and amine groups can lead to enhanced potency and selectivity against particular pathogens or cancer cells. For instance, increasing electron density on the pyrimidine ring has been associated with improved antibacterial activity.